Cas no 1263-03-2 (L-Lysine,N2,N6-bis[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]-)

• Product Name: L-Lysine,N2,N6-bis[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]-
• CAS No: 1263-03-2
• MF: C₃₀H₃₆N₄O₆S₂
• MW: 612.760045051575
• CID: 117554
• PubChem ID: 9851901
• Update Time: 2025-10-31

L-Lysine,N2,N6-bis[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• L-Lysine,N2,N6-bis[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]-
• (2S)-2,6-bis[[5-(dimethylamino)naphthalen-1-yl]sulfonylamino]hexanoic acid
• DIDANSYL-L-LYSINE
• didansyllysine
• N,N'-Didansyl-L-lysine
• DTXSID50431769
• SCHEMBL4146037
• 1263-03-2

• Inchi： 1S/C30H36N4O6S2/c1-33(2)26-16-7-13-23-21(26)11-9-18-28(23)41(37,38)31-20-6-5-15-25(30(35)36)32-42(39,40)29-19-10-12-22-24(29)14-8-17-27(22)34(3)4/h7-14,16-19,25,31-32H,5-6,15,20H2,1-4H3,(H,35,36)/t25-/m0/s1
• InChI Key： OLAZYTPTPLUAPK-VWLOTQADSA-N
• SMILES： S(C1=CC=CC2C(=CC=CC1=2)N(C)C)(N[C@H](C(=O)O)CCCCNS(C1=CC=CC2=C(C=CC=C12)N(C)C)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 612.20800
• Monoisotopic Mass: 612.20762723g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 42
• Rotatable Bond Count: 13
• Complexity: 1100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 153Ų

Experimental Properties

• PSA: 152.88000
• LogP: 6.94870

L-Lysine,N2,N6-bis[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]- Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 1-naphthalene sulfonic acids and derivatives

Additional information on L-Lysine,N2,N6-bis[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]-

L-Lysine, N2,N6-bis[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]

The compound with CAS No. 1263-03-2, known as L-Lysine, N2,N6-bis[[5-(dimethylamino)-1-naphthalenyl]sulfonyl], is a highly specialized amino acid derivative with significant applications in the fields of biochemistry and pharmacology. This compound is derived from L-lysine, a naturally occurring essential amino acid, and has been modified through the addition of sulfonyl groups at the N2 and N6 positions. These modifications introduce unique chemical properties that make this compound a valuable tool in research and development.

Recent studies have highlighted the importance of sulfonylated derivatives in enhancing the bioavailability and stability of amino acids. The sulfonyl groups attached to the naphthalene ring system in this compound not only increase its lipophilicity but also provide a platform for further functionalization. This makes L-Lysine, N2,N6-bis[[5-(dimethylamino)-1-naphthalenyl]sulfonyl] an ideal candidate for use in drug delivery systems and as a building block in medicinal chemistry.

One of the most notable applications of this compound is in the development of novel therapeutic agents. Researchers have demonstrated that the naphthalene moiety, particularly when substituted with dimethylamino groups, exhibits significant biological activity. This includes anti-inflammatory properties and potential anticancer activity, which are currently under intensive investigation. The dimethylamino group enhances the electron-donating capacity of the naphthalene ring, thereby increasing its interaction with biological targets such as enzymes and receptors.

In terms of synthesis, L-Lysine, N2,N6-bis[[5-(dimethylamino)-1-naphthalenyl]sulfonyl] is typically prepared through a multi-step process involving sulfonation and subsequent coupling reactions. The use of advanced catalytic systems has improved the yield and purity of this compound, making it more accessible for large-scale production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, reducing the environmental footprint associated with its production.

The structural uniqueness of this compound has also made it a valuable tool in structural biology studies. Its ability to form stable complexes with various proteins has facilitated detailed studies on protein-ligand interactions. This has provided insights into the design of more effective drugs with higher specificity and reduced side effects.

Furthermore, L-Lysine, N2,N6-bis[[5-(dimethylamino)-1-naphthalenyl]sulfonyl] has shown promise in diagnostic applications. Its fluorescence properties under certain conditions make it suitable for use as a marker in imaging techniques. This has opened new avenues for its application in medical diagnostics and research.

In conclusion, L-Lysine, N2,N6-bis[[5-(dimethylamino)-1-naphthalenyl]sulfonyl], with CAS No. 1263-03-2, represents a significant advancement in amino acid modification technology. Its unique chemical structure and versatile applications make it an indispensable compound in modern biochemical research and pharmaceutical development. As ongoing research continues to uncover new potential uses for this compound, its role in advancing science and medicine is expected to grow even further.